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Compound of Interest

Compound Name: BAY-1797

Cat. No.: B10790249

Introduction

BAY-1797 is a potent and selective antagonist of the P2X4 receptor, a ligand-gated ion channel
involved in inflammatory and immune processes.[1] It demonstrates anti-inflammatory and anti-
nociceptive effects in rodent models, making it a valuable chemical probe for in vivo and in vitro
studies.[1][2][3] Proper preparation of stock solutions is critical for ensuring experimental
accuracy and reproducibility. This document provides detailed protocols for the solubilization,
storage, and handling of BAY-1797 for research applications.

Chemical and Physical Properties

A summary of the key properties of BAY-1797 is presented below. This data is essential for
accurate calculation of molar concentrations and for understanding the compound's solubility
characteristics.
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Property Value

Molecular Weight 416.88 g/mol [4]
Molecular Formula C20H17CIN204S[4]
CAS Number 2055602-83-8[4]
Appearance White to beige powder
Purity >98% (HPLC)

DMSO: up to 100 mM[4] (or 250

Solubility (Max Conc.
Y ) mg/mL[5])Ethanol: up to 100 mM[4]

Storage (Solid) -20°C for up to 3 years|[5]

-80°C for up to 2 years; -20°C for up to 1 year[2]
[5]

Storage (In Solvent)

Experimental Protocols

I. Materials Required

e BAY-1797 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

e 100% Ethanol

 Sterile, nuclease-free polypropylene microcentrifuge tubes
o Calibrated analytical balance

e \ortex mixer

¢ Ultrasonic bath (recommended)

o Pipettes and sterile filter tips

[I. Protocol for Preparing a 10 mM DMSO Stock Solution
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This protocol describes the preparation of a high-concentration primary stock solution in
DMSO, which is the recommended solvent for achieving high solubility.

Calculations: To prepare a 10 mM stock solution, the required mass of BAY-1797 can be
calculated using its molecular weight (416.88 g/mol ).

e Mass (mg) = Desired Volume (mL) x 10 mM x 0.41688 mg/mL

For example, to prepare 1 mL of a 10 mM stock solution, you would need 4.17 mg of BAY-
1797.

Step-by-Step Procedure:

e Weighing: Carefully weigh the calculated amount of BAY-1797 powder using a calibrated
analytical balance. It is advisable to weigh slightly more than needed and adjust the solvent
volume accordingly for precise concentration.

e Solubilization: Add the appropriate volume of high-quality, anhydrous DMSO. Due to the
hygroscopic nature of DMSO, which can affect solubility, using a newly opened bottle is
strongly recommended.[2]

e Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Sonication (If Necessary): If the solution is not completely clear, place it in an ultrasonic bath
for 5-10 minutes.[2][5] This can aid in dissolving the compound fully.

 Aliquotting: Once the solution is clear, aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound.

o Storage: Store the aliquots at -80°C for long-term stability (up to 2 years) or at -20°C for
shorter-term use (up to 1 year).[2][5]

[ll. Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the high-
concentration primary stock solution with the appropriate cell culture medium or experimental
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buffer.
Important Considerations:

e The final concentration of DMSO in the assay should be kept low (typically <0.5%) to avoid
solvent-induced cellular toxicity or off-target effects.

e When diluting, add the stock solution to the buffer/medium and mix immediately to prevent

precipitation of the compound.

Visualization of Experimental Workflow

The following diagram illustrates the standard workflow for preparing BAY-1797 stock solutions.
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Stock Solution Preparation
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Caption: Workflow for preparing BAY-1797 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1797 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10790249#preparing-bay-1797-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10790249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

